Cas no 88952-24-3 (Benzoic acid, 2-methoxy-, 2-acetyl-4,5-dimethylphenyl ester)

• Product name: Benzoic acid, 2-methoxy-, 2-acetyl-4,5-dimethylphenyl ester
• CAS No: 88952-24-3
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 618617
• PubChem ID: 13190827

Benzoic acid, 2-methoxy-, 2-acetyl-4,5-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-, 2-acetyl-4,5-dimethylphenyl ester
• (2-acetyl-4,5-dimethylphenyl) 2-methoxybenzoate
• 88952-24-3
• DTXSID50526028
• 2-Acetyl-4,5-dimethylphenyl 2-methoxybenzoate

• Inchi： InChI=1S/C18H18O4/c1-11-9-15(13(3)19)17(10-12(11)2)22-18(20)14-7-5-6-8-16(14)21-4/h5-10H,1-4H3
• InChI Key： JOGGVRZGFBETEJ-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1C)OC(=O)C2=CC=CC=C2OC)C(=O)C

Computed Properties

• Exact Mass: 298.12050905g/mol
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų